Cas no 58139-23-4 (Militarine)

Militarine structure

Product Name:Militarine

CAS No:58139-23-4

MF:C₃₄H₄₆O₁₇

MW:726.718852519989

CID:369090

PubChem ID:171638

Update Time:2025-04-19

Militarine Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,[(2R)-2-hydroxy-2-(2-methylpropyl)-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene)bis-
- Militarine
- bis(4-(glucopyranosyloxy)benzyl) 2-sec-butylmalate
- [(2R)-2-Hydroxy-2-(2-methylpropyl)-1,4-dioxo-1,4-butanediyl]bis(oxymethylene-4,1-phenylene) bis-beta-D-glucopyranoside
- Militarin
- bis[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl] (2R)-2-hydroxy-2-(2-methylpropyl)butanedioate
- ZB1860
- Bis{[4-(hexopyranosyloxy)phenyl]methyl} 2-hydroxy-2-(2-methylpropyl)butanedioate
- (R)-bis(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl) 2-hydroxy-2-isobutylsucc
- Bis(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl) (R)-2-hydroxy-2-isobutylsuccinate
- (R)-bis(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzyl) 2-hydroxy-2-isobutylsuccinate
- CHEMBL3902831
- NCGC00385416-01!bis[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl] (2R)-2-hydroxy-2-(2-methylpropyl)butanedioate
- beta-D-Glucopyranoside, (2-hydroxy-2-(2-methylpropyl)-1,4-dioxo-1,4-butanediyl)bis(oxymethylene-4,1-phenylene)bis-, (R)-
- DTXSID50973710
- CS-0083546
- AC-34202
- MS-31253
- HY-122308
- 58139-23-4
- AKOS032946001
- 1ST15437
- Militarinebis[[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl] (2R)-2-hydroxy-2-(2-methylpropyl)butanedioate
- Inchi： 1S/C34H46O17/c1-17(2)11-34(45,33(44)47-16-19-5-9-21(10-6-19)49-32-30(43)28(41)26(39)23(14-36)51-32)12-24(37)46-15-18-3-7-20(8-4-18)48-31-29(42)27(40)25(38)22(13-35)50-31/h3-10,17,22-23,25-32,35-36,38-43,45H,11-16H2,1-2H3/t22-,23-,25-,26-,27+,28+,29-,30-,31-,32-,34-/m1/s1
- InChI Key： GQNUDXCKVPLQBI-KIQVUASESA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1)COC([C@](CC(=O)OCC1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)(CC(C)C)O)=O

Computed Properties

Exact Mass: 726.27349999 g/mol
Monoisotopic Mass: 726.27349999 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 17
Heavy Atom Count: 51
Rotatable Bond Count: 17
Complexity: 1080
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 272
Molecular Weight: 726.7

Experimental Properties

Color/Form: Powder
Density: 1.470±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 954°C at 760 mmHg
Flash Point: 296°C
Refractive Index: 1.621
Solubility: Almost insoluble (0.036 g/l) (25 º C),

Militarine Pricemore >>

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